Cas no 168268-00-6 (4-(Benzyloxy)-3-fluoroaniline)

• Product Name: 4-(Benzyloxy)-3-fluoroaniline
• CAS No: 168268-00-6
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• MDL: MFCD08686866
• CID: 840288
• PubChem ID: 21951892
• Update Time: 2025-04-19

4-(Benzyloxy)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-3-fluoroaniline
• 3-fluoro-4-phenylmethoxyaniline
• 4-(benzyloxy)-3-fluorobenzenamine
• 4-BENZYLOXY-3-FLUORO-PHENYLAMINE
• Benzenamine, 3-fluoro-4-(phenylmethoxy)-
• 4-benzyloxy-3-fluoroaniline
• XLEYXHRMSUPJST-UHFFFAOYSA-N
• AK126368
• 4-(benzyloxy)-3-fluoroaniline, AldrichCPR
• BB 0241802
• 3-Fluoro-4-(phenylmethoxy)benzenamine
• DB-366987
• AKOS000318393
• MFCD08686866
• SCHEMBL371725
• C73236
• 168268-00-6
• DTXSID30620659
• AS-64418
• CS-0156198
• XH1215
• SB78991
• EN300-311698

• MDL： MFCD08686866
• Inchi： 1S/C13H12FNO/c14-12-8-11(15)6-7-13(12)16-9-10-4-2-1-3-5-10/h1-8H,9,15H2
• InChI Key： XLEYXHRMSUPJST-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OCC2=CC=CC=C2)C(F)=C1

Computed Properties

• Exact Mass: 217.09036
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 2.8

Experimental Properties

• PSA: 35.25

4-(Benzyloxy)-3-fluoroaniline Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers